N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C15H9FN2O3S/c16-9-2-3-10-13(6-9)22-15(17-10)18-14(19)8-1-4-11-12(5-8)21-7-20-11/h1-6H,7H2,(H,17,18,19)
• InChI Key: XNBWPMNWANTBDL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C15H9FN2O3S
• Molecular Weight: 316.3 g/mol

Description

N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide, also known as FBXW7 inhibitor, is a chemical compound that has gained significant attention in the field of cancer research. This compound has been found to inhibit the activity of FBXW7, a protein that plays a crucial role in regulating cell growth and division. The inhibition of FBXW7 by this compound has shown promising results in preclinical studies as a potential therapeutic target for cancer treatment.

Mechanism of Action

The N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide protein is a component of the ubiquitin-proteasome system, which plays a crucial role in regulating protein degradation and turnover. This compound targets various proteins for degradation, including oncoproteins such as c-Myc, cyclin E, and Notch. The inhibition of this compound by this compound leads to the accumulation of these oncoproteins, which in turn leads to the inhibition of cell growth and division.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively in preclinical models. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. Additionally, this compound has been shown to have low toxicity in normal cells, indicating its potential as a safe and effective cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide in lab experiments include its specificity for this compound inhibition, its low toxicity in normal cells, and its promising anti-tumor activity. However, the limitations of using this compound in lab experiments include its complex synthesis method, its limited availability, and the need for further studies to determine its efficacy and safety in human clinical trials.

Future Directions

There are several future directions for the research and development of N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide. These include:
1. Further studies to determine the efficacy and safety of this compound in human clinical trials.
2. Optimization of the synthesis method to improve the yield and scalability of this compound.
3. Development of more potent and selective this compound inhibitors.
4. Investigation of the potential of this compound as a combination therapy with other anti-cancer agents.
5. Exploration of the role of this compound inhibition in other diseases and disorders.

Synthesis Methods

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide involves a multi-step process that starts with the synthesis of 6-fluoro-1,3-benzothiazol-2-amine. This intermediate is then reacted with 1,3-benzodioxole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the final product.

Scientific Research Applications

The N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzodioxole-5-carboxamide protein is known to be a tumor suppressor, and its loss or inactivation has been linked to the development and progression of various cancers. The inhibition of this compound by this compound has shown promising results in preclinical studies as a potential therapeutic target for cancer treatment. This compound has been tested in various cancer cell lines and animal models, and has shown significant anti-tumor activity.